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Compound of Interest

Compound Name: DL-Glutamic acid-d5

Cat. No.: B570452

DL-Glutamic Acid-d5: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical and chemical properties of DL-
Glutamic acid-d5, a deuterated isotopologue of glutamic acid. This compound is a critical tool
in various research applications, particularly in metabolic studies and as an internal standard
for mass spectrometry-based quantification of glutamic acid.

Core Physical and Chemical Properties

DL-Glutamic acid-d5, with the chemical formula C5H4D5NO4, is a stable, non-radioactive
isotopic variant of DL-Glutamic acid.[1][2] The incorporation of five deuterium atoms results in a
higher molecular weight compared to its non-deuterated counterpart, a key feature utilized in
analytical methodologies.

Quantitative Data Summary
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Property Value Source
Molecular Formula C5H4D5N0O4 [1112]
Molecular Weight 152.16 g/mol [21[3]1[41[5]
Exact Mass 152.08454150 Da [3]

CAS Number 14341-79-8 [2][6]

] ] 205 °C (decomposes) (for L-
Melting Point ) ) [5]
Glutamic acid-d5)

Solubility Slightly soluble in water. [1]
Appearance Solid [1][5]
Isotopic Purit >97-99% deuterated forms (141[5]
sotopic Puri

P Y (d1-d5)

Experimental Protocols
Quantification of Glutamic Acid using LC-MS/MS with
DL-Glutamic Acid-d5 as an Internal Standard

DL-Glutamic acid-d5 is frequently employed as an internal standard in liquid chromatography-
mass spectrometry (LC-MS/MS) methods to accurately quantify glutamic acid in biological
matrices. Its chemical similarity to the analyte ensures comparable extraction efficiency and
ionization response, while its distinct mass allows for separate detection.

Sample Preparation:

» Precipitation: To 50 pL of a biological sample (e.g., plasma), add 150 uL of a protein
precipitation solution, such as acetonitrile or methanol. This solution should contain DL-
Glutamic acid-d5 at a known concentration.

» Vortexing: Thoroughly mix the sample and precipitation solution by vortexing for
approximately 30 seconds.
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o Centrifugation: Pellet the precipitated proteins by centrifuging the samples at 10,000 x g for
10 minutes at 4°C.

e Supernatant Transfer: Carefully transfer the resulting supernatant, which contains the
analyte and the internal standard, to a new microcentrifuge tube or a 96-well plate for
subsequent LC-MS/MS analysis.[7]

Method Validation:

For reliable quantification, the analytical method should be validated according to established
guidelines. Key parameters to assess include:

o Specificity and Selectivity: Ensure no interfering peaks are present at the retention times of
the analyte and internal standard by analyzing blank matrix samples.

 Linearity: Establish a calibration curve by analyzing a series of standards with known
concentrations to demonstrate a linear relationship between the analyte/internal standard
peak area ratio and concentration.[7]

Glutamate Signaling Pathways

Glutamic acid is the most abundant excitatory neurotransmitter in the mammalian central
nervous system.[8][9] It plays a crucial role in a vast array of neuronal functions, including
learning, memory, and synaptic plasticity.[9][10] Glutamate exerts its effects by binding to and
activating both ionotropic and metabotropic receptors on postsynaptic neurons.[8][9][10]

The Glutamate-Glutamine Cycle

The concentration of glutamate in the synaptic cleft is tightly regulated by the glutamate-
glutamine cycle, a process involving both neurons and glial cells (astrocytes). This cycle
ensures a steady supply of glutamate for neurotransmission while preventing excitotoxicity.[8]
[11]
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Caption: The Glutamate-Glutamine Cycle.

Glutamate Receptor Signhaling Overview

Upon release into the synaptic cleft, glutamate binds to ionotropic and metabotropic receptors,
initiating downstream signaling cascades. lonotropic receptors (e.g., NMDA, AMPA) are ligand-
gated ion channels that mediate fast excitatory neurotransmission.[8] Metabotropic glutamate
receptors (MGIuRs) are G-protein coupled receptors that modulate synaptic activity more
slowly.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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